![molecular formula C17H19ClN4O2S B6557021 1-(3-chlorophenyl)-3-{4-[3-oxo-3-(pyrrolidin-1-yl)propyl]-1,3-thiazol-2-yl}urea CAS No. 1040667-12-6](/img/structure/B6557021.png)
1-(3-chlorophenyl)-3-{4-[3-oxo-3-(pyrrolidin-1-yl)propyl]-1,3-thiazol-2-yl}urea
Overview
Description
1-(3-Chlorophenyl)-3-{4-[3-oxo-3-(pyrrolidin-1-yl)propyl]-1,3-thiazol-2-yl}urea (CPOPT) is an organic compound that has been studied for its potential applications in the fields of medicinal chemistry, material science, and biochemistry. CPOPT is a member of the urea class of compounds, which are characterized by the presence of two nitrogen atoms linked by a single oxygen atom. CPOPT is composed of three aromatic rings, a pyrrolidine ring, and a thiazole ring. The presence of the three aromatic rings and the two nitrogen atoms give CPOPT unique properties that make it attractive for use in various scientific applications.
Scientific Research Applications
Antitubercular Activity
The compound has shown promise as a potential antitubercular agent. Researchers have synthesized related derivatives and found that some exhibit significantly higher activity against Mycobacterium tuberculosis than the standard drug pyrazinamide (PZA). Notably, compounds like N-(4-(trifluoromethyl)phenyl)pyrazine-2-carboxamide and N-(3-iodo-4-methylphenyl)pyrazine-2-carboxamide demonstrated four times greater potency with minimal inhibitory concentrations (MIC) of ≤ 2 μg/L .
Antidepressant-like Activity
A novel, eco-friendly method for synthesizing analogues of this compound led to the discovery of 3-chlorophenyl and 1,1’-biphenyl piperazinylhexyl trazodone derivatives. These compounds exhibit dual affinity for serotonin receptors (5-HT1A and 5-HT7) and demonstrate antidepressant-like activity. The unique structural features contribute to their potential therapeutic effects in mood disorders .
Mechanism of Action
Target of Action
Similar compounds have been designed and evaluated for their anti-tubercular activity againstMycobacterium tuberculosis H37Ra .
Mode of Action
It is known that similar compounds interact with their targets to inhibit their function, which can lead to the death of the pathogen .
Biochemical Pathways
It can be inferred that the compound likely interferes with the essential biochemical pathways of the mycobacterium tuberculosis, leading to its death .
Result of Action
Similar compounds have shown significant activity against mycobacterium tuberculosis h37ra .
properties
IUPAC Name |
1-(3-chlorophenyl)-3-[4-(3-oxo-3-pyrrolidin-1-ylpropyl)-1,3-thiazol-2-yl]urea |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19ClN4O2S/c18-12-4-3-5-13(10-12)19-16(24)21-17-20-14(11-25-17)6-7-15(23)22-8-1-2-9-22/h3-5,10-11H,1-2,6-9H2,(H2,19,20,21,24) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RNLFTJWDRCLXOP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)C(=O)CCC2=CSC(=N2)NC(=O)NC3=CC(=CC=C3)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19ClN4O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
378.9 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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